Cas no 1261874-30-9 (Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate
• CAS No: 1261874-30-9
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 4984609
• Update Time: 2025-10-28

Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H13F3O2/c1-3-17-11(16)7-9-6-8(2)4-5-10(9)12(13,14)15/h4-6H,3,7H2,1-2H3
• InChI Key： IDUNLXYDDPJYFM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=CC=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate

Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate (CAS No. 1261874-30-9): An Overview of Its Structure, Properties, and Applications

Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate (CAS No. 1261874-30-9) is a synthetic organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a trifluoromethyl group and an ethyl ester moiety. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various industrial processes.

The molecular formula of Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate is C₁₂H₁₃F₃O₂, and its molecular weight is approximately 246.23 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is soluble in most organic solvents but has limited solubility in water, which makes it suitable for use in organic synthesis and as a solvent in various chemical reactions.

In terms of its chemical structure, the presence of the trifluoromethyl group (CF₃) significantly influences the compound's properties. Trifluoromethyl groups are known for their electron-withdrawing effects, which can enhance the stability and reactivity of the molecule. This feature makes Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate particularly useful in the synthesis of fluorinated compounds, which are widely used in pharmaceuticals, agrochemicals, and materials science.

The ethyl ester moiety (COOEt) in Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate adds further versatility to the molecule. Esters are commonly used as intermediates in the synthesis of carboxylic acids, alcohols, and other functional groups. The ester functionality can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid or alcohol, making it a valuable precursor in synthetic pathways.

Recent research has highlighted the potential applications of Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate in drug discovery and development. Fluorinated compounds are known for their improved pharmacokinetic properties, such as enhanced metabolic stability and increased lipophilicity. These properties can lead to improved drug efficacy and reduced side effects. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate showed promising activity as inhibitors of specific enzymes involved in cancer progression.

In addition to its pharmaceutical applications, Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate has found use in materials science. Fluorinated compounds are often used to modify surface properties, such as reducing surface energy and improving hydrophobicity. These properties make them valuable in the development of coatings, adhesives, and other functional materials. A recent study published in Advanced Materials reported that fluorinated derivatives of this compound were used to create superhydrophobic surfaces with potential applications in self-cleaning technologies and anti-corrosion coatings.

The synthesis of Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate typically involves several steps, including the formation of the trifluoromethylated aromatic ring and subsequent esterification with ethanol. Various methods have been developed to optimize these processes, focusing on improving yield, purity, and cost-effectiveness. One common approach involves the use of transition metal catalysts to facilitate the trifluoromethylation step, followed by esterification using standard techniques.

Safety considerations are an important aspect when handling Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, Ethyl 5-methyl-2-(trifluoromethyl)phenylacetate (CAS No. 1261874-30-9) is a versatile compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure provides it with valuable properties that make it an important intermediate in various industrial processes. Ongoing research continues to explore new applications and improvements in its synthesis methods, further highlighting its significance in modern scientific research.